3-[(Oxiran-2-yl)methoxy]propanoic acid

• CAS No.: 61633-09-8
• Molecular Formula: C6H10O4
• Molecular Weight: 146.14 g/mol
• IUPAC Name: 3-(oxiran-2-ylmethoxy)propanoic acid
• InChI: InChI=1S/C6H10O4/c7-6(8)1-2-9-3-5-4-10-5/h5H,1-4H2,(H,7,8)
• InChI Key: JZDNHTALVRQUPW-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COCCC(=O)O

Description

3-[(Oxiran-2-yl)methoxy]propanoic acid (IUPAC name: 3-[(Oxiran-2-yl)methoxy]propanoic acid) is a propanoic acid derivative featuring an epoxide (oxirane) ring linked via a methoxy group to the third carbon of the propanoic acid backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-[(Oxiran-2-yl)methoxy]propanoic acid typically involves the reaction of glycidol with acrylic acid under controlled conditions. The reaction is catalyzed by a base such as sodium hydroxide, and the product is purified through distillation or recrystallization .

Industrial Production Methods: On an industrial scale, the production of 3-[(Oxiran-2-yl)methoxy]propanoic acid may involve continuous flow reactors to ensure consistent quality and yield. The use of advanced purification techniques such as chromatography and crystallization is essential to obtain high-purity products suitable for various applications .

Chemical Reactions Analysis

Types of Reactions: 3-[(Oxiran-2-yl)methoxy]propanoic acid undergoes several types of chemical reactions, including:

Oxidation: The epoxide ring can be opened through oxidation reactions, leading to the formation of diols.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The epoxide ring is highly reactive and can undergo nucleophilic substitution reactions with various nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, and alcohols can react with the epoxide ring under mild conditions.

Major Products Formed:

Diols: Formed through the opening of the epoxide ring during oxidation.

Alcohols: Resulting from the reduction of the carboxylic acid group.

Substituted Epoxides: Produced through nucleophilic substitution reactions.

Scientific Research Applications

3-[(Oxiran-2-yl)methoxy]propanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a biochemical probe due to its reactive epoxide ring.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of chiral drug intermediates.

Industry: Utilized in the production of epoxy resins and other polymeric materials.

Mechanism of Action

The mechanism of action of 3-[(Oxiran-2-yl)methoxy]propanoic acid involves the reactivity of its epoxide ring and carboxylic acid group. The epoxide ring can react with nucleophiles, leading to the formation of various substituted products. The carboxylic acid group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and interactions with other molecules .

Comparison with Similar Compounds

Reactivity

• Epoxide Group (Target Compound): The epoxide ring in 3-[(Oxiran-2-yl)methoxy]propanoic acid confers high reactivity toward nucleophiles (e.g., amines, thiols), enabling applications in crosslinking or polymer modification. This contrasts with 2-((tetrahydrofuran-3-yl)oxy)propanoic acid, where the tetrahydrofuran ether is chemically stable and less reactive .
• Thiazole and Thiophene Derivatives: Compounds like 3-(2-thienyl)propanoic acid exhibit aromatic stabilization and π-conjugation, suitable for electronic materials , while the thiazole-chlorophenyl derivative’s planar structure may enhance binding to biological targets .

Physicochemical Properties

• Molecular Weight and Solubility: The target compound’s lower molecular weight (144.13 g/mol) suggests higher solubility in polar solvents compared to bulkier derivatives like the Fmoc-protected amino acid (401.45 g/mol) .
• Thermal Stability: Derivatives with aromatic groups (e.g., thiophene, biphenyl) exhibit higher thermal stability, as seen in 3-{4-[(4-fluoro-4'-methylbiphenyl-2-yl)methoxy]phenyl}propanoic acid (melting point >200°C inferred from analogous compounds) , whereas epoxide-containing compounds may decompose at lower temperatures due to ring strain.